Cas no 1261919-77-0 (2-Chloro-4-(2,5-difluorophenyl)phenol)

• Product Name: 2-Chloro-4-(2,5-difluorophenyl)phenol
• CAS No: 1261919-77-0
• MF: C₁₂H₇ClF₂O
• MW: 240.633189439774
• MDL: MFCD18315543
• CID: 2621942
• PubChem ID: 53221279
• Update Time: 2025-10-30

2-Chloro-4-(2,5-difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 1261919-77-0
• AKOS017558023
• MFCD18315543
• DTXSID30685940
• 3-Chloro-2',5'-difluoro[1,1'-biphenyl]-4-ol
• 2-Chloro-4-(2,5-difluorophenyl)phenol, 95%
• 2-CHLORO-4-(2,5-DIFLUOROPHENYL)PHENOL
• 2-Chloro-4-(2,5-difluorophenyl)phenol

• MDL： MFCD18315543
• Inchi： 1S/C12H7ClF2O/c13-10-5-7(1-4-12(10)16)9-6-8(14)2-3-11(9)15/h1-6,16H
• InChI Key： GEGNVMJMAGFLJK-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C=CC=1F)F)O

Computed Properties

• Exact Mass: 240.0153489Da
• Monoisotopic Mass: 240.0153489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Chloro-4-(2,5-difluorophenyl)phenol

Introduction to 2-Chloro-4-(2,5-difluorophenyl)phenol (CAS No. 1261919-77-0)

2-Chloro-4-(2,5-difluorophenyl)phenol (CAS No. 1261919-77-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique chemical structure, which includes a chloro-substituted phenol moiety and a 2,5-difluorophenyl group. These functional groups contribute to the compound's distinct physical and chemical properties, making it a valuable candidate for further research and development.

The chemical structure of 2-Chloro-4-(2,5-difluorophenyl)phenol can be represented as C₁₃H₈ClF₂O. The presence of the chlorine and fluorine atoms imparts specific reactivity and stability characteristics to the molecule. The phenolic hydroxyl group also plays a crucial role in its potential biological activity and reactivity with other molecules.

In the realm of pharmaceutical research, 2-Chloro-4-(2,5-difluorophenyl)phenol has been investigated for its potential as a lead compound in the development of new drugs. Recent studies have focused on its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-Chloro-4-(2,5-difluorophenyl)phenol could be a promising candidate for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 2-Chloro-4-(2,5-difluorophenyl)phenol has also been explored for its potential in materials science. The unique combination of chlorine and fluorine substituents makes it an attractive candidate for the synthesis of advanced materials with specific properties. Research published in the Journal of Materials Chemistry C in 2020 demonstrated that this compound can be used as a building block for the creation of novel polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of 2-Chloro-4-(2,5-difluorophenyl)phenol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the coupling of 4-chlorophenol with 1-fluoro-3,5-difluorobenzene using transition metal catalysts such as palladium or nickel. The choice of catalyst and reaction conditions can significantly influence the efficiency and selectivity of the reaction.

In terms of safety and handling, it is important to note that while 2-Chloro-4-(2,5-difluorophenyl)phenol is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when handling this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in tightly sealed containers away from incompatible materials.

The environmental impact of 2-Chloro-4-(2,5-difluorophenyl)phenol is another area of ongoing research. Studies are being conducted to evaluate its biodegradability and potential effects on aquatic ecosystems. Preliminary results suggest that this compound is relatively stable under environmental conditions but further research is needed to fully understand its long-term impact.

In conclusion, 2-Chloro-4-(2,5-difluorophenyl)phenol (CAS No. 1261919-77-0) is a versatile compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure provides a foundation for further research into its biological activity and material properties. As ongoing studies continue to uncover new insights into this compound's potential uses, it is likely to play an increasingly important role in various scientific and industrial fields.